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Compound of Interest

Compound Name: New Red

Cat. No.: B15556859

For Researchers, Scientists, and Drug Development Professionals

Washington Red (WR) dyes are a series of novel, rhodol-based, near-infrared (NIR) fluorescent
probes developed at Washington State University.[1][2] These dyes are engineered for
bioimaging applications, offering significant advantages over conventional fluorescent dyes that
operate in the visible spectrum.[1][2] Their ability to absorb and emit light in the NIR region
(650-900 nm) allows for deeper tissue penetration, reduced light scattering, and minimal
autofluorescence from biological samples, leading to a higher signal-to-noise ratio in imaging
studies.[1][2]

A key feature of the WR dye series is their large Stokes shifts, typically exceeding 110 nm.[2][3]
This substantial separation between the maximum absorption and emission wavelengths is
crucial for improving the sensitivity of fluorescence detection by minimizing self-quenching and
spectral overlap.[2] Furthermore, the WR dyes exhibit high fluorescence quantum yields and
excellent photostability in aqueous solutions, making them robust reporters for biological
imaging.[2][3]

One of the most significant properties of WR dyes is their "tunable” nature.[1][3] The
fluorescence of the xanthene core can be readily quenched or modulated by chemical
modification of the phenolic hydroxyl group.[1][2][3] This feature makes them ideal scaffolds for
the development of reaction-based "turn-on" fluorescent probes that selectively respond to
specific analytes or biological events. Upon reaction with their target, a chemical transformation
occurs that restores the dye's fluorescence, allowing for the sensitive and selective detection of
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the molecule of interest. This "easy to quench” characteristic ensures that the probe remains
dark until it has located and bonded to its target.

Photophysical Properties

The photophysical properties of the Washington Red (WR) dye series have been systematically
characterized. The following table summarizes the key quantitative data for a selection of these
dyes in a 50 mM PBS buffer solution (pH 7.4) containing 15% ethanol.

Molar
) Extinction .
Maximum o Maximum .
. Coefficient o Stokes Shift Quantum
Dye Absorption Emission ]
(emax, (nm) Yield (&f)
(Aabs, nm) (Aem, nm)
Lmol—*cm™!
)
WR1 525 85,000 555 30 0.25
WR2 518 78,000 544 26 0.30
WR3 557 82,000 678 121 0.42
WR4 552 79,000 663 111 0.38
WR5 555 81,000 675 120 0.45
WR6 548 76,000 668 120 0.41
WR7 539 72,000 706 167 0.15
WRS8 545 75,000 698 153 0.18
WR9 542 71,000 695 153 0.16
WR10 540 70,000 692 152 0.14

Experimental Protocols

Detailed experimental protocols for the synthesis and application of Washington Red dyes are
crucial for their successful implementation in research. The following sections provide an

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

overview of the methodologies for the synthesis of the WR dye core structure and a general
workflow for their application in cellular imaging.

Synthesis of Washington Red (WR) Dyes

The synthesis of the Washington Red dye scaffold is based on the modification of the rhodol
core structure with fused tetrahydroquinoxaline rings.[2] This chemical modification is
responsible for the desirable near-infrared fluorescence properties and large Stokes shifts.[2]
The general synthetic scheme involves a condensation reaction followed by cyclization.
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General Synthesis of WR Dyes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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